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Isopyrazam binds to the ubiquinone (Q) site of the SDH enzyme, blocking electron transfer and energy

production [1]. Research on Rhizoctonia solani has identified specific genetic mutations that confer

resistance, such as H249L in the SDHB subunit and a novel I78F in the SDHC subunit, which reduce the

fungicide's binding affinity [2] [3].
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Protocol for Fungal Sensitivity Monitoring

The following methodology is used to monitor pathogen sensitivity and assess resistance risk [2] [3].

Step 1: Pathogen Isolation and Culture

Collect diseased plant samples from the field.
Isolate and purify the fungal pathogen (e.g., R. solani) from the lesions.

Culture the isolates on appropriate media like Potato Dextrose Agar (PDA).

Step 2: In Vitro Sensitivity Assay (EC50 Determination)
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Prepare a stock solution of isopyrazam in a solvent and dilute to a series of concentrations in

PDA.
Inoculate each amended plate with a mycelial plug from the edge of an actively growing fungal

colony.
Incubate plates at the optimal temperature for fungal growth.

Measure the diameter of mycelial growth after a set period.
Calculate the effective concentration that inhibits mycelial growth by 50% (EC50) using

regression analysis.

Step 3: Data Analysis

The sensitivity distribution of a population is determined by the EC50 values of multiple

isolates [2]. A unimodal curve suggests no resistance issues.
The Resistance Factor (RF) is calculated as (EC50 of mutant or field isolate / EC50 of

sensitive baseline isolate). Resistance levels are categorized as:
Low: RF 5-20
Moderate: RF 20-100
High: RF > 100 [3]

Resistance Management and Environmental Profile

Managing resistance is crucial for sustainable use. Isopyrazam exhibits positive cross-resistance with other

SDHIs like thifluzamide but no cross-resistance with fungicides of different groups [2]. This supports the

use of fungicide rotation.

Property Fitness of Resistant Mutants

Mycelial Growth Significantly reduced growth rate compared to wild-type strains [2].

Pathogenicity Reduced ability to cause disease lesions; lesions on plants were smaller [2].

Competitiveness Lower composite fitness index, making them less competitive in the field [2].

Environmental and Toxicological Considerations
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As an SDHI, isopyrazam's mode of action affects a conserved metabolic pathway, raising concerns for non-

target organisms [1].

Toxicity to Fish: Isopyrazam is highly toxic to fish, with a 96-hour LC50 reported as low as 70 nM
for the common carp [1].

Effects in Zebrafish Models: Studies on zebrafish embryos and larvae have shown that SDHI
fungicides, including isopyrazam, can cause developmental toxicity, cardiovascular abnormalities,

liver and kidney damage, oxidative stress, and energy deficits at developmentally relevant
concentrations [1].

Isopyrazam is a vital tool for crop protection with a specific biochemical target. Its successful long-term use

depends on implementing robust resistance management strategies and understanding its environmental

impact.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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